Cas no 1119899-30-7 (6-Quinolinecarboxaldehyde, 4-(2-furanyl)-)

6-Quinolinecarboxaldehyde, 4-(2-furanyl)- structure
1119899-30-7 structure
Product Name:6-Quinolinecarboxaldehyde, 4-(2-furanyl)-
CAS No:1119899-30-7
MF:C14H9NO2
MW:223.226763486862
CID:2130399
Update Time:2023-11-19

6-Quinolinecarboxaldehyde, 4-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-furan-2-ylquinoline-6-carbaldehyde
    • CID 87632666
    • 6-Quinolinecarboxaldehyde, 4-(2-furanyl)-
    • Inchi: 1S/C14H9NO2/c16-9-10-3-4-13-12(8-10)11(5-6-15-13)14-2-1-7-17-14/h1-9H
    • InChI Key: BDZSUFPSRGJZAM-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C1C=CN=C2C=CC(C=O)=CC=12

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 281
  • Topological Polar Surface Area: 43.1

Experimental Properties

  • Density: 1.264±0.06 g/cm3(Predicted)
  • Boiling Point: 391.2±37.0 °C(Predicted)
  • pka: 4.71±0.16(Predicted)
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